Cas no 2229001-85-6 (tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229001-85-6
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6170441
• PubChem ID: 165971017
• Update Time: 2025-07-22

tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229001-85-6
• EN300-1898906

• Inchi： 1S/C15H21NO5/c1-14(2,3)21-13(20)16(5)15(4,9-17)11-7-6-10(18)8-12(11)19/h6-9,18-19H,1-5H3
• InChI Key： HCFAAZXBBNUNFV-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC(=CC=1O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1Ų

Additional information on tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229001-85-6)

Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2229001-85-6, belongs to the class of carbamates and exhibits promising characteristics for various applications in medicinal chemistry and drug discovery.

The molecular structure of Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a 2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl backbone. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in exploring the potential of Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate as a lead compound for developing novel therapeutic agents. The presence of hydroxyl groups in its structure suggests that it may interact with biological targets in multiple ways, potentially making it useful in the design of drugs targeting inflammatory diseases, oxidative stress-related disorders, and other metabolic conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 2,4-dihydroxyphenyl moiety is a common pharmacophore found in various natural products and synthetic drugs, known for its ability to modulate enzyme activity and receptor binding. By incorporating this motif into the Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate framework, researchers aim to leverage these established biological interactions while introducing novel modifications that could enhance efficacy or reduce side effects.

Recent studies have begun to uncover the mechanistic insights into how this compound might exert its effects at the molecular level. Initial computational modeling and in vitro assays suggest that Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Additionally, its ability to scavenge reactive oxygen species (ROS) has been observed in preliminary experiments, indicating potential applications in antioxidant therapy.

The synthesis of Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also contribute to the development of scalable methods for producing biologically active intermediates.

The pharmacokinetic properties of Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate are also under investigation. Preliminary data indicate that it exhibits reasonable solubility in both aqueous and organic solvents, which is crucial for formulating it into viable drug products. Furthermore, its stability under various storage conditions suggests that it could be a stable candidate for further preclinical development.

In conclusion, Tert-butyl N-2-(2,4-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229001-85-6) represents a promising avenue for pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further exploration in drug discovery programs. As our understanding of its properties continues to grow, so too will its potential applications in addressing various health challenges.